Cas no 896346-91-1 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
• CAS No: 896346-91-1
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 6031687
• PubChem ID: 7266931
• Update Time: 2025-10-28

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
• Benzamide, N-(4-methoxy-7-methyl-2-benzothiazolyl)-3-(methylthio)-
• F2554-0408
• AKOS024659846
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(methylthio)benzamide
• CCG-317868
• 896346-91-1
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide

• Inchi： 1S/C17H16N2O2S2/c1-10-7-8-13(21-2)14-15(10)23-17(18-14)19-16(20)11-5-4-6-12(9-11)22-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： MTCINQOURJXKBM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(C)=C2S1)(=O)C1=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide

Recent Advances in the Study of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide (CAS: 896346-91-1)

The compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide (CAS: 896346-91-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide to enhance its biological activity and pharmacokinetic properties. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. The compound's unique structural features, such as the benzothiazole core and the methoxy and methylsulfanyl substituents, have been identified as critical for its interaction with biological targets.

In vitro and in vivo studies have demonstrated that N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide exhibits promising activity against a range of disease targets. Notably, it has shown potent inhibitory effects on specific kinases involved in cancer cell proliferation and inflammation. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings highlight its potential as a therapeutic agent for oncology and inflammatory diseases.

Further investigations into the compound's pharmacokinetic profile have revealed favorable properties, such as good oral bioavailability and metabolic stability. However, challenges related to its solubility and off-target effects have been identified, prompting researchers to explore structural modifications to address these limitations. Recent efforts have also focused on developing prodrug formulations to improve its delivery and efficacy.

The safety and toxicity profile of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide have been evaluated in preclinical models. Initial results indicate a manageable toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further studies are required to assess its long-term safety and potential drug-drug interactions.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide represents a promising candidate for further drug development. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it a valuable lead compound for targeting kinases in cancer and inflammatory diseases. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for clinical translation.